Cas no 1508577-73-8 (1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene
• CAS No: 1508577-73-8
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 6030983
• PubChem ID: 83403216
• Update Time: 2025-06-11

1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene
• EN300-1857355
• 1508577-73-8

• Inchi： 1S/C10H9F2NO/c1-10(2,13-6-14)7-4-3-5-8(11)9(7)12/h3-5H,1-2H3
• InChI Key： PVCWGLAVXPTCRM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)(C)N=C=O)F

Computed Properties

• Exact Mass: 197.06522023g/mol
• Monoisotopic Mass: 197.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene

Recent Advances in the Application of 1,2-Difluoro-3-(2-isocyanatopropan-2-yl)benzene (CAS: 1508577-73-8) in Chemical Biology and Pharmaceutical Research

1,2-Difluoro-3-(2-isocyanatopropan-2-yl)benzene (CAS: 1508577-73-8) is a specialized isocyanate derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This compound, characterized by its difluorobenzene core and isocyanate functional group, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in targeted covalent inhibitor design, bioconjugation strategies, and the development of small-molecule probes for biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in creating covalent inhibitors for cysteine proteases. The researchers utilized 1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene as a key intermediate in developing selective inhibitors for cathepsin B, showing improved pharmacokinetic properties compared to previous generations of inhibitors. The isocyanate group's electrophilic nature allowed for specific covalent modification of the target enzyme's active site cysteine residue, while the difluorobenzene moiety contributed to enhanced binding affinity through hydrophobic interactions.

In the field of bioconjugation chemistry, a recent breakthrough published in Bioconjugate Chemistry (2024) highlighted the compound's utility in antibody-drug conjugate (ADC) development. The research team employed 1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene as a linker molecule, demonstrating its stability in physiological conditions and efficient conjugation to both antibody carriers and payload molecules. The resulting ADCs showed improved homogeneity and therapeutic index in preclinical models of hematological malignancies.

From a synthetic chemistry perspective, advances in the preparation of 1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene have been reported in Organic Process Research & Development (2023). The new synthetic route addresses previous challenges in scale-up and purity control, featuring a safer phosgene-free isocyanate formation step and improved purification protocols. These developments have made the compound more accessible for pharmaceutical applications while maintaining high chemical purity (>99.5%) essential for biological studies.

The safety profile and handling considerations of 1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene were comprehensively reviewed in Chemical Research in Toxicology (2023). The study provided detailed guidelines for safe laboratory handling, including recommendations for personal protective equipment and proper ventilation. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper handling procedures can effectively mitigate risks associated with its use in research settings.

Looking forward, the unique properties of 1,2-difluoro-3-(2-isocyanatopropan-2-yl)benzene position it as a promising tool for various applications in chemical biology and drug discovery. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable simultaneous target binding and E3 ligase recruitment. Additionally, its application in materials science, particularly in the development of specialty polymers with tailored properties, represents an emerging area of investigation.